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Compound of Interest

Compound Name: 5-Methoxyflavone

Cat. No.: B191841

Introduction

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a critical transcription factor that
orchestrates the cellular antioxidant response by regulating the expression of a wide array of
cytoprotective genes.[1][2][3] Under basal conditions, Nrf2 is sequestered in the cytoplasm by
its inhibitor, Kelch-like ECH-associated protein 1 (Keap1l), which facilitates its ubiquitination and
subsequent proteasomal degradation.[1][4][5] Upon exposure to oxidative stress or
electrophilic compounds, Keapl's conformation changes, allowing Nrf2 to escape degradation,
translocate to the nucleus, and bind to the Antioxidant Response Element (ARE) in the
promoter regions of its target genes.[2][4] 5-Methoxyflavone, a naturally occurring flavonoid,
has been identified as a potential modulator of this pathway.[6][7] These application notes
provide a comprehensive set of protocols for researchers to investigate the precise effects of 5-
Methoxyflavone on the Nrf2 signaling pathway.

Nrf2 Signaling Pathway Overview

The Keapl-Nrf2 pathway is the primary regulator of the cellular antioxidant response. The
following diagram illustrates the canonical mechanism of Nrf2 activation, which can be
potentially modulated by 5-Methoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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